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Compound of Interest

Compound Name: p-Methylbenzil

Cat. No.: B015196 Get Quote

Introduction
p-Methylbenzil, a derivative of benzil, is an α-diketone characterized by the presence of a

methyl group in the para position of one of its two phenyl rings. This modification distinguishes

it from its parent compound, benzil, influencing its steric and electronic properties.[1] These

altered properties make p-methylbenzil a compound of interest in several areas of chemical

research, particularly as a photoinitiator and as a versatile building block in the synthesis of

more complex organic molecules. Its utility in drug development is also an area of active

investigation, with some sources noting its potential as a benzoyl-substituted anti-inflammatory

agent.[2] This guide provides a comprehensive overview of p-methylbenzil, detailing its

chemical identifiers, physicochemical properties, synthesis, and key applications for

researchers and drug development professionals.

Chemical Identification and Nomenclature
Accurate identification is paramount in research and development. p-Methylbenzil is cataloged

under several identifiers across various chemical databases, ensuring its unambiguous

recognition.
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Identifier Value Source

CAS Number 2431-00-7 [2][3]

IUPAC Name
1-(4-methylphenyl)-2-

phenylethane-1,2-dione
[3]

Molecular Formula C₁₅H₁₂O₂ [2][3]

Molecular Weight 224.25 g/mol [3]

Common Synonyms

4-Methylbenzil, (4-

Methylphenyl)phenylethanedio

ne, 1-Phenyl-2-(p-tolyl)ethane-

1,2-dione

[2][3]

InChI

InChI=1S/C15H12O2/c1-11-7-

9-13(10-8-11)15(17)14(16)12-

5-3-2-4-6-12/h2-10H,1H3

[2][3]

InChIKey
QKFICTUTRIMBEX-

UHFFFAOYSA-N
[3]

Canonical SMILES
CC1=CC=C(C=C1)C(=O)C(=O

)C2=CC=CC=C2
[2][3]

EC Number 219-396-3 [2][3]

Physicochemical Properties
The physical and chemical properties of a compound dictate its handling, storage, and

application. p-Methylbenzil is typically a solid at room temperature with a distinct color.
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Property Value Source

Appearance
Dark Yellow to Orange

Oil/Solid
[2]

Melting Point
Data not consistently available

in searched sources.

Boiling Point Data not available.

Solubility
Soluble in many organic

solvents.

Vapor Pressure 8.48E-06 mmHg at 25°C [2]

Storage Temperature Refrigerator [2]

Spectroscopic and Analytical Characterization
Confirmation of the structure and purity of p-methylbenzil relies on standard spectroscopic

techniques. While a comprehensive public database of its spectra is not readily available, the

expected spectral features can be predicted based on its structure.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show a singlet for the

methyl (CH₃) protons around δ 2.3-2.4 ppm. The aromatic protons would appear as a

complex multiplet pattern in the region of δ 7.2-8.0 ppm.

¹³C NMR Spectroscopy: The carbon NMR would feature a peak for the methyl carbon around

δ 21-22 ppm. The aromatic carbons would resonate between δ 128-145 ppm, and the two

carbonyl carbons (C=O) would be significantly downfield, expected in the δ 190-200 ppm

range.

Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum would be the

strong absorption band corresponding to the C=O stretching of the diketone, typically found

in the region of 1660-1680 cm⁻¹. Aromatic C-H and C=C stretching vibrations would also be

present.

Mass Spectrometry (MS): In an electron ionization (EI) mass spectrum, the molecular ion

peak (M⁺) would be observed at an m/z ratio corresponding to its molecular weight
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(approximately 224.08).[2][3]

Synthesis and Mechanism
p-Methylbenzil is commonly synthesized through the oxidation of a precursor molecule, 4-

methylbenzoin. This reaction is a standard transformation in organic chemistry.

Common Synthetic Route: Oxidation of 4-Methylbenzoin
A prevalent method for synthesizing benzil derivatives is the oxidation of the corresponding

benzoin. For p-methylbenzil, this involves the oxidation of 4-methylbenzoin. Various oxidizing

agents can be employed, such as copper(II) acetate in acetic acid or nitric acid. The copper(II)

acetate method is often preferred for its milder conditions and higher selectivity.

Causality of Experimental Choices:

Oxidant: Copper(II) acetate is a mild oxidizing agent that selectively oxidizes the secondary

alcohol of the benzoin to a ketone without cleaving the carbon-carbon bond or over-oxidizing

the aromatic rings.

Solvent: Acetic acid is a common solvent for this reaction as it readily dissolves the reactants

and facilitates the oxidation process.

Workup: The reaction is typically worked up by pouring the mixture into water, which causes

the organic product to precipitate, allowing for easy separation by filtration. Recrystallization

from a suitable solvent like ethanol is then used to purify the final product.

Detailed Experimental Protocol (Conceptual)
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-

methylbenzoin in glacial acetic acid.

Reagent Addition: Add a stoichiometric amount of copper(II) acetate to the solution.

Reflux: Heat the reaction mixture to reflux and maintain it for 1-2 hours. The color of the

solution will typically change from blue (Cu²⁺) to green and then to a reddish-brown as

copper(I) oxide precipitates.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/p-methylbenzil-dic91029.html
https://pubchem.ncbi.nlm.nih.gov/compound/p-Methylbenzil
https://www.benchchem.com/product/b015196?utm_src=pdf-body
https://www.benchchem.com/product/b015196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation: After cooling, pour the reaction mixture into a beaker of cold water. The crude p-
methylbenzil will precipitate as a solid.

Purification: Collect the solid by vacuum filtration, wash with water, and then recrystallize

from a suitable solvent (e.g., ethanol) to obtain the purified product.

Reaction Workflow Diagram
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Caption: A typical workflow for the synthesis of p-methylbenzil.

Key Applications in Research and Development
The unique structure of p-methylbenzil makes it a valuable compound in several scientific

domains.

Photoinitiators in Polymer Chemistry: Like benzil, p-methylbenzil can function as a

photoinitiator.[1] Upon absorption of UV light, it can undergo cleavage to form free radicals,

which can then initiate polymerization reactions. The methyl group can tune the absorption

properties and reactivity of the resulting radicals.

Intermediate in Organic Synthesis: As an α-diketone, p-methylbenzil is a precursor to a

variety of heterocyclic compounds, such as quinoxalines and imidazoles, through

condensation reactions with diamines. These heterocyclic scaffolds are common in

pharmaceuticals and materials science.
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Potential Pharmacological Activity: Some sources indicate that p-methylbenzil has been

investigated as a potential anti-inflammatory agent, though detailed public information on this

application is limited.[2]

Safety and Handling
While comprehensive GHS classification data for p-methylbenzil is not readily available in the

searched sources, standard laboratory precautions for handling chemical reagents should be

observed.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.[4][5][6]

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or vapors.[4][5] Avoid contact with skin and eyes.[6]

Storage: Store in a tightly sealed container in a cool, dry place, such as a refrigerator, as

recommended.[2]

Disposal: Dispose of the chemical and its container in accordance with local, state, and

federal regulations.[4]

Conclusion
p-Methylbenzil is a chemically significant α-diketone with well-defined identifiers and

properties. Its synthesis is straightforward, typically involving the oxidation of its benzoin

precursor. The presence of the para-methyl group provides a subtle yet important modification

to the benzil framework, influencing its reactivity and potential applications, which range from

polymer chemistry to synthetic intermediates for pharmacologically relevant structures. This

guide serves as a foundational technical resource for scientists and researchers interested in

utilizing p-methylbenzil in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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